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Compound of Interest

Compound Name: 4-Chloro-3-ethylbenzyl alcohol

CAS No.: 1314929-17-3

Cat. No.: B1425650

Get Quote

Executive Summary
Target Molecule: 4-Chloro-3-ethylbenzyl alcohol CAS Registry Number: 1314929-17-3

Molecular Formula: C₉H₁₁ClO Key Application: Intermediate for pharmaceutical motifs (e.g.,

SGLT2 inhibitor pharmacophores) and agrochemical synthesis.

Synthesis Strategy: The primary challenge in synthesizing this molecule is achieving the

correct 1,2,4-substitution pattern on the benzene ring without generating inseparable isomers.

Direct functionalization (e.g., Friedel-Crafts or Vilsmeier-Haack) of 1-chloro-2-ethylbenzene

typically yields the wrong isomer (3-chloro-4-ethylbenzyl alcohol) due to the directing effects of

the ethyl group.

Therefore, the authoritative pathway relies on the reduction of 4-chloro-3-ethylbenzoic acid.

This precursor ensures the carbon skeleton is fixed with the correct regiochemistry before the

final functional group interconversion.

Retrosynthetic Analysis & Pathway Logic
The synthesis is best approached via a Linear Reduction Strategy.
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Target: 4-Chloro-3-ethylbenzyl alcohol.

Disconnection: C–O bond (Reduction).

Intermediate: 4-Chloro-3-ethylbenzoic acid (CAS 42044-90-6).[2]

Upstream Precursor: 4-Amino-3-ethylbenzoic acid (via Sandmeyer) OR 4-Chloro-3-

ethyltoluene (via Oxidation).

Pathway Diagram (DOT Visualization)
The following diagram illustrates the logical flow, highlighting the selectivity issues with direct

formylation and the robustness of the Acid Reduction route.

Starting Material:
3-Ethylbenzoic Acid

Intermediate A:
4-Nitro-3-ethylbenzoic acid

 Nitration (HNO3/H2SO4)
(Separation of isomers)

Intermediate B:
4-Amino-3-ethylbenzoic acid

 Hydrogenation (H2, Pd/C)

CRITICAL PRECURSOR:
4-Chloro-3-ethylbenzoic acid

(CAS 42044-90-6)

 Sandmeyer Rxn
(NaNO2, CuCl, HCl)

TARGET:
4-Chloro-3-ethylbenzyl alcohol

(CAS 1314929-17-3)

 Selective Reduction
(BH3-THF or LiAlH4)

Alternative Start:
1-Chloro-2-ethylbenzene

Direct Formylation
(Vilsmeier-Haack/Gattermann-Koch)

WRONG ISOMER:
3-Chloro-4-ethylbenzyl alcohol

 Para to Ethyl (Major)
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Click to download full resolution via product page

Caption: Logical flow comparing the robust Acid Reduction pathway (Center) against the

regiochemically flawed Direct Formylation route (Right).

Detailed Synthesis Protocol
Phase 1: Preparation of the Precursor (Upstream)
Note: If 4-Chloro-3-ethylbenzoic acid is commercially sourced, skip to Phase 2.

Objective: Synthesize 4-chloro-3-ethylbenzoic acid from 3-ethylbenzoic acid via the Sandmeyer

reaction to guarantee regiopurity.

Nitration: Treat 3-ethylbenzoic acid with fuming HNO₃/H₂SO₄ at 0°C.

Insight: The ethyl group activates positions 2, 4, and 6. The carboxyl group deactivates

meta positions (relative to itself). The major isomers are 4-nitro and 2-nitro. Crystallization

from ethanol typically isolates the less soluble 4-nitro-3-ethylbenzoic acid.

Reduction: Hydrogenation of the nitro group (H₂, Pd/C, MeOH) yields 4-amino-3-

ethylbenzoic acid.

Sandmeyer Reaction (Chlorination):

Suspend the amino acid in concentrated HCl at 0°C.

Add NaNO₂ (aq) dropwise to form the diazonium salt.

Transfer the diazonium mixture into a solution of CuCl (Cuprous Chloride) in HCl.

Heat to 60°C to drive N₂ evolution.

Result: Substitution of NH₂ with Cl, yielding 4-Chloro-3-ethylbenzoic acid.

Phase 2: Reduction to Target Alcohol (Core Protocol)
Reaction Type: Chemoselective Reduction of Carboxylic Acid Reagent Choice: Borane-

Tetrahydrofuran Complex (BH₃·THF). Why BH₃? Unlike Lithium Aluminum Hydride (LiAlH4),
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Borane is highly chemoselective for carboxylic acids in the presence of aryl halides. LiAlH4

carries a risk of de-halogenation (removing the chlorine atom) at elevated temperatures.

Reagents & Materials
Component Specification Quantity (Scale: 10 mmol)

Substrate 4-Chloro-3-ethylbenzoic acid 1.85 g

Reductant BH₃·THF (1.0 M in THF) 12.0 mL (1.2 equiv)

Solvent Anhydrous THF 20 mL

Quench Methanol / 1M HCl As required

Step-by-Step Methodology
Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and dropping funnel. Cool the system to 0°C using an ice bath.

Solubilization: Dissolve 1.85 g of 4-Chloro-3-ethylbenzoic acid in 10 mL of anhydrous THF.

Inject this solution into the flask under nitrogen.

Addition: Transfer 12.0 mL of BH₃·THF solution to the dropping funnel. Add dropwise to the

reaction flask over 15 minutes.

Observation: Hydrogen gas evolution will occur. Maintain temperature <5°C to prevent

runaway exotherms.

Reaction: Once addition is complete, allow the mixture to warm to room temperature (25°C).

Stir for 3–4 hours.

Monitoring: Check reaction progress via TLC (Mobile phase: 30% EtOAc/Hexane). The

acid spot (baseline/streaking) should disappear, replaced by a higher Rf alcohol spot.

Quenching: Cool the mixture back to 0°C. Carefully add Methanol (5 mL) dropwise.

Caution: Vigorous bubbling will occur as excess borane is destroyed.

Workup:
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Concentrate the mixture under reduced pressure to remove THF/MeOH.

Redissolve the residue in Ethyl Acetate (30 mL).

Wash with 1M HCl (10 mL) to break up any boron complexes, followed by Saturated

NaHCO₃ (10 mL) and Brine (10 mL).

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

Purification: If necessary, purify via flash column chromatography (Silica Gel, 10-20% EtOAc

in Hexanes).

Analytical Characterization (QC)
To validate the synthesis, the following NMR signatures must be confirmed.

Nucleus Shift (δ ppm) Multiplicity Assignment
Diagnostic
Value

¹H NMR 4.65 Singlet (2H) Ar-CH₂-OH

Confirms

reduction of

COOH to

Alcohol.

¹H NMR 2.70 Quartet (2H) Ar-CH₂-CH₃

Confirms

presence of Ethyl

group.

¹H NMR 1.20 Triplet (3H) Ar-CH₂-CH₃
Ethyl terminal

methyl.

¹H NMR 7.20 - 7.40 Multiplet (3H) Aromatic H

Pattern should

show 1,3,4-

substitution (d, d,

s).

¹³C NMR ~64.0 - Ar-CH₂-OH

Characteristic

benzylic alcohol

carbon.
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Critical Safety & Process Notes
Isomer Control: Do not attempt to synthesize the aldehyde precursor via Vilsmeier-Haack

formylation of 1-chloro-2-ethylbenzene. The ethyl group directs formylation to the para

position (relative to itself), yielding 3-chloro-4-ethylbenzaldehyde, which reduces to the

wrong alcohol isomer.

Borane Handling: BH₃·THF is moisture-sensitive and pyrophoric in high concentrations. Use

fresh reagent; old bottles often degrade, leading to incomplete reduction.

Dehalogenation Risk: If using LiAlH4 instead of Borane, strictly maintain the temperature at

0°C. Refluxing with LiAlH4 can strip the chlorine atom, yielding 3-ethylbenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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